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Compound of Interest

Compound Name: 3-bromo-N-phenylpyridin-4-amine

Cat. No.: B2598339

Technical Dossier: 3-bromo-N-phenylpyridin-4-
amine

For: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular properties of 3-bromo-
N-phenylpyridin-4-amine, a heterocyclic aromatic amine of interest in medicinal chemistry
and materials science. The information presented herein is based on established chemical
principles and data from isomeric compounds.

Chemical Identity and Properties

3-bromo-N-phenylpyridin-4-amine is a substituted pyridine derivative. While direct database
entries for this specific compound are sparse, its molecular formula and weight can be
determined from its structure. Isomers of this compound, such as 3-bromo-2-phenylpyridin-4-
amine, share the same molecular formula and mass. The molecular formula for this class of
isomers is C11HoBrNz[1][2], with a corresponding molecular weight of approximately 249.11
g/mol [3].

Table 1: Molecular Data for 3-bromo-N-phenylpyridin-4-amine
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Property Value Citation

Molecular Formula C11HoBrN2z [11[3]

Molecular Weight 249.11 g/mol [3]
Methodologies

The molecular formula is derived by summing the constituent atoms from the compound's
structure: a bromo-substituted pyridine ring (CsH3BrN) and an N-phenyl group (CeHeN). The
molecular weight is subsequently calculated using the standard atomic weights of these
elements. These values are consistent across isomers, as confirmed by data for compounds
like 3-bromo-2-phenylpyridin-4-amine[1][2][3].

Experimental Protocols:

e Molecular Formula Determination: The molecular formula is established by summing the
atoms of the constituent parts of the molecule (a pyridine ring, a bromine atom, and a
phenylamino group).

o Start with the base pyridine ring (CsHsN).

o Substitute a bromine atom onto the ring at position 3, removing one hydrogen atom
(CsHaBrN).

o Substitute a phenylamino group (-NHCseHs) onto the ring at position 4, removing a second
hydrogen atom.

o Sum the atoms: (CsHsBrN) + (CeHeN) = C11HsBrN-.
e Molecular Weight Calculation:
o The molecular weight is calculated from the determined molecular formula (C11HsBrN2).

o The calculation is performed by summing the atomic weights of each atom: (11 x Atomic
Weight of Carbon) + (9 x Atomic Weight of Hydrogen) + (1 x Atomic Weight of Bromine) +
(2 x Atomic Weight of Nitrogen).
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Logical Relationships

The relationship between the chemical name, its derived formula, and its calculated molecular
weight is a fundamental concept in chemistry. The name defines the structure, which in turn
dictates the molecular formula and, consequently, the molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b2598339#3-bromo-n-phenylpyridin-4-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b2598339#3-bromo-n-phenylpyridin-4-amine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2598339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2598339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

